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An examination of the deliberate destruction of urban environments in Sarajevo, Aleppo, and

Gaza, detailing the methodologies of destruction, quantitative impacts, and the protocols used

for damage assessment.

The deliberate targeting and destruction of cities, a phenomenon termed "urbicide," has

become a critical feature of modern warfare.[1][2][3][4] This guide provides a comparative

analysis of urbicide across three significant post-Cold War conflicts: the siege of Sarajevo

(1992-1996), the battle for Aleppo (2012-2016), and the ongoing destruction in Gaza (2023-

present). It aims to furnish researchers with quantitative data, methodological protocols for

assessment, and a theoretical framework for understanding this distinct form of political

violence.[2]

Urbicide transcends mere physical destruction; it is a strategy aimed at annihilating the social,

cultural, and political life that cities foster.[1][5] By targeting the built environment—homes,

hospitals, cultural sites, and infrastructure—aggressors seek to dismantle the very possibility of

shared public life and heterogeneous community, often in pursuit of ethnic-nationalist or

political goals.[2][6]

Comparative Data on Urban Destruction
The following tables summarize key quantitative indicators of urbicide in Sarajevo, Aleppo, and

Gaza. Data is compiled from reports by the United Nations, the World Bank, and various

humanitarian organizations.
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Table 1: Overview of Conflict and Destruction

Indicator
Sarajevo (Bosnian

War)

Aleppo (Syrian Civil

War)

Gaza (2023-Present

Conflict)

Timeframe of Intense

Urbicide

April 1992 - February

1996 (1,425 days)[7]

July 2012 - December

2016

October 2023 -

Present

Primary Aggressors

Army of Republika

Srpska (VRS),

Yugoslav People's

Army (JNA)[7]

Syrian Arab Army &

Allied Forces, Russian

Air Force

Israel Defense Forces

(IDF)

Methods of

Destruction

Sustained artillery

shelling, mortar

attacks, sniping,

deliberate targeting of

infrastructure.[8][9]

Aerial bombardment,

barrel bombs,

shelling, ground

offensives.[10]

Extensive aerial

bombardment,

shelling, bulldozing,

controlled demolitions.

[5]

Stated/Inferred Aims

Ethnic cleansing,

fragmentation of a

multicultural society

into homogenous

enclaves.[3]

Crush armed

opposition, regain

control of a major

urban center.

Dismantle Hamas

military and

governmental

capabilities, secure

release of hostages.

Table 2: Quantitative Impact Assessment
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Metric Sarajevo Aleppo Gaza

Total Estimated

Financial Damage

€14 billion ($18.5

billion)[8]

US$7.8 - $9.4 billion

(as of Feb 2017)[11]

~US$18.5 billion (as

of Jan 2024)[12][13]

Housing Units

Damaged/Destroyed

Nearly every building

in the city was

damaged.[9] Specific

unit counts are less

systematically

documented than in

later conflicts.

Damage to housing

amounted to €1

billion.[8]

33,521 structures

damaged/destroyed

by Sept 2016.[14] In

some neighborhoods,

over 65% of buildings

were damaged.[14]

At least 370,000

housing units

damaged, including

79,000 completely

destroyed (as of Sept

2024).[13] This

represents up to 92%

of all housing.[15]

Healthcare Facilities

Damaged/Destroyed

Hospitals were

deliberately targeted.

[9]

Data included in

general infrastructure

damage.

84% of health facilities

damaged or

destroyed.[12]

Educational Facilities

Damaged/Destroyed

Schools were

deliberately targeted.

[9]

Data included in

general infrastructure

damage.

At least 88% of school

buildings damaged or

destroyed.[15]

Civilian Casualties

(Killed)

5,434 civilians killed

during the siege.[7]

Estimates vary widely

due to the nature of

the conflict.

Over 37,000 reported

killed (as of late

2024), with thousands

more missing under

rubble.

Internally Displaced

Population (IDP)

The siege trapped

~400,000 inhabitants.

The wider war created

2.7 million refugees

and IDPs.

Hundreds of

thousands displaced

from the city.

At least 1.9 million

people (over 85% of

the population)

internally displaced.

[13]

Debris Generated

(Approx. Tons)

Not systematically

quantified at the time.

Not systematically

quantified.

An estimated 26 to 50

million tons.[12][16]
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Methodological Protocols for Damage Assessment
The quantification of urbicide relies on a combination of remote and on-the-ground data

collection methods. The protocols have evolved with technological advancements.

Protocol 1: Satellite Imagery Analysis

This is the primary method for remote damage assessment in active or inaccessible conflict

zones.

Objective: To identify and classify the level of damage to structures over a large urban area.

Methodology:

Data Acquisition: Obtain high-resolution satellite imagery (e.g., from providers like Maxar

or Pléiades) from pre-conflict and post-conflict time points.[14][17]

Baseline Creation: Establish a baseline dataset of all structures from the pre-conflict

imagery. This can be done manually or using machine learning algorithms to detect

building footprints.[18][19]

Comparative Analysis: Compare pre- and post-conflict images. Analysts, often supported

by AI and deep learning models, identify changes to each structure.[17][19]

Damage Classification: Each affected structure is classified according to a standardized

scale. A common scale, used by agencies like UNITAR-UNOSAT, includes:

Destroyed: 75-100% of the structure is collapsed.[10]

Severely Damaged: 30-75% of the structure is collapsed.[10]

Moderately Damaged: 5-30% of the structure shows visible damage.[10]

Possibly Damaged: Limited visible damage.

Data Aggregation & Visualization: The classified data is aggregated to produce statistics

on the number and percentage of damaged buildings, often visualized on maps at the

neighborhood level.[14][18]
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Application: This protocol has been extensively used by organizations like the UN Satellite

Centre (UNOSAT) to report on the destruction in Aleppo and Gaza.[20]

Protocol 2: On-the-Ground Surveys & Field Data Collection

This method provides more granular and verified data but is often only possible after hostilities

have ceased.

Objective: To conduct detailed assessments of specific sectors (e.g., housing, health,

education), verify remote sensing data, and assess social and economic impacts.

Methodology:

Team Deployment: Multi-disciplinary teams of experts (engineers, economists, social

scientists) are deployed to the affected city.[8]

Area Sampling: The city is divided into zones, and representative areas are selected for

detailed inspection.

Structural Assessment: Engineers conduct on-site inspections of buildings and

infrastructure to assess the extent of damage and the feasibility of repair.

Household & Community Surveys: Data is collected from individuals, companies, and

institutions through surveys and interviews to quantify economic losses, displacement

patterns, and impacts on livelihoods.[8]

Data Triangulation: Information is cross-referenced with municipal records, hospital data,

and reports from community leaders to build a comprehensive picture.

Application: This approach was used in Sarajevo after the siege to compile a comprehensive

study of the €14 billion in damages.[8] The World Bank and UN have also used this

methodology, often in conjunction with remote sensing, in their Rapid Damage and Needs

Assessments (RDNA) for places like Gaza.[12]

Visualizing Urbicide: Frameworks and Processes
Logical Framework of Urbicide
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The diagram below illustrates the strategic logic of urbicide, showing how political intent is

translated into physical destruction with cascading social and cultural consequences.

Intent & Strategy

Tactics of Destruction

Immediate Outcomes

Long-Term Consequences

Political/Ethnic Goal
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Caption: The strategic pathway from political intent to the long-term consequences of urbicide.

Workflow for Remote Damage Assessment

This diagram outlines the standardized process used by agencies like UNOSAT to analyze and

report on urban destruction from afar.
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Caption: Standardized workflow for satellite-based urban damage assessment in conflict

zones.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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